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Compound of Interest

Compound Name: 2-Bromo-4-ethoxy-1-nitrobenzene

Cat. No.: B1283775

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-
Bromo-4-ethoxy-1-nitrobenzene. Due to the limited availability of direct experimental data for
this specific compound, this paper establishes a framework for its synthesis and
characterization based on established chemical principles and data from closely related

analogues.

Chemical Identity and Properties

2-Bromo-4-ethoxy-1-nitrobenzene is an aromatic organic compound with the molecular
formula CsHsBrNOs.[1][2] Its chemical structure consists of a benzene ring substituted with a
nitro group, a bromine atom, and an ethoxy group at positions 1, 2, and 4, respectively.

Table 1: Chemical Identifiers for 2-Bromo-4-ethoxy-1-nitrobenzene

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1283775?utm_src=pdf-interest
https://www.benchchem.com/product/b1283775?utm_src=pdf-body
https://www.benchchem.com/product/b1283775?utm_src=pdf-body
https://www.benchchem.com/product/b1283775?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-bromo-4-ethoxy-1-nitro-benze-dic3083426.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://www.benchchem.com/product/b1283775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name 2-bromo-4-ethoxy-1-nitrobenzene[2]
CAS Number 57279-69-3[1][2]

Molecular Formula

CsHsBrNO3[1][2]

SMILES

CCOC1=CC(=C(C=C1)--INVALID-LINK--
[O-)Br(Z]

InChlKey

MQRFWCCICSGULX-UHFFFAOYSA-N[2]

Table 2: Computed Physicochemical Properties of 2-Bromo-4-ethoxy-1-nitrobenzene

Property Value

Molecular Weight 246.06 g/mol [1][2]
XLogP3 2.8

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3[1]

Rotatable Bond Count 2[1]

Exact Mass

244.96876 Da[?]

Topological Polar Surface Area

55.1 A2[2]

Proposed Synthesis Protocol

A plausible synthetic route to 2-Bromo-4-ethoxy-1-nitrobenzene can be adapted from

established methods for the nitration and bromination of aromatic compounds. A potential

starting material is 4-ethoxyaniline.

Experimental Workflow for Synthesis
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Step 1: Acetylation

4-Ethoxyaniline

:

React with Acetic Anhydride

:

N-(4-ethoxyphenyl)acetamide

Step 2: Nitration

React with HNO3 / H2S04

:

N-(4-ethoxy-2-nitrophenyl)acetamide

Step 3: Hydrolysis

Acidic or Basic Hydrolysis

:

4-Ethoxy-2-nitroaniline

Step 4: Sandmeyey Reaction (Bromination)

Diazotization with NaNO2 / HBr

:

Reaction with CuBr

:

2-Bromo-4-ethoxy-1-nitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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